6-imino-7-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-N-propan-2-yl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• CAS No.: 848870-31-5
• Molecular Formula: C25H27N5O3
• Molecular Weight: 445.5g/mol
• IUPAC Name: 6-imino-7-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-N-propan-2-yl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C25H27N5O3/c1-15(2)27-24(31)19-14-20-23(28-22-16(3)6-5-12-30(22)25(20)32)29(21(19)26)13-11-17-7-9-18(33-4)10-8-17/h5-10,12,14-15,26H,11,13H2,1-4H3,(H,27,31)
• InChI Key: WIABYKZHOBWSQG-UHFFFAOYSA-N
• SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCC4=CC=C(C=C4)OC)C(=O)NC(C)C

Description

6-imino-7-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-N-propan-2-yl-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound that belongs to the class of heterocyclic compounds These compounds are characterized by their ring structures that contain atoms of at least two different elements as members of their rings

Preparation Methods

The synthesis of 6-imino-7-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-N-propan-2-yl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves multiple steps. One common method involves the reaction of ethyl 3-aryl-2-cyanoprop-2-enoates with N1, N3-bis(2-methoxyphenyl)propanediamide in the presence of triethylamine in anhydrous ethanol. This reaction proceeds through a Michael addition followed by intramolecular cyclization to form the desired product . Industrial production methods would likely involve optimization of this synthetic route to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can be carried out using common reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly electrophilic aromatic substitution, due to the presence of the aromatic ring.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

6-imino-7-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-N-propan-2-yl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: It may be investigated for its potential therapeutic properties, including antiviral, anticancer, and anti-inflammatory activities.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to various receptors and enzymes, modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied. For example, in medicinal applications, the compound may inhibit certain enzymes or receptors involved in disease processes .

Comparison with Similar Compounds

Compared to other similar compounds, 6-imino-7-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-N-propan-2-yl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is unique due to its specific structure and the presence of multiple functional groups. Similar compounds include other heterocyclic compounds with similar ring structures, such as indole derivatives and pyrimidine derivatives . These compounds share some chemical properties but differ in their specific biological activities and applications.